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Compound of Interest

Compound Name: 2-Methoxybenzyl alcohol

Cat. No.: B043209

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Methoxybenzyl alcohol (CAS No. 612-16-8), a key intermediate in various organic synthesis
applications, including pharmaceuticals and fragrances.[1] This document collates quantitative
data from various sources, outlines standardized experimental protocols for their determination,
and presents a logical workflow for its synthesis.

Core Physical and Chemical Properties

2-Methoxybenzyl alcohol, also known as o-anisyl alcohol, is a clear, colorless to pale yellow
liquid.[1][2] Its molecular and physical characteristics are crucial for its application in chemical
synthesis and product formulation.

Table 1: Quantitative Physical Properties of 2-Methoxybenzyl Alcohol
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Property Value Source(s)
Molecular Formula CsH1002 [1]
Molecular Weight 138.16 g/mol [3114]
Appearance .Cleiar colorless to pale yellow (2]

liquid
Boiling Point 248-250 °C (at 760 mmHg) [11[5]16]
Density 1.039 g/mL at 25 °C [5][6]
Refractive Index (n20/D) 1.547 [5]1[6]
Flash Point 110 °C (230 °F) - closed cup [6]
Vapor Pressure 0.00429 mmHg [3]

- Not miscible or difficult to mix
Solubility ) ] [5]
in water. Soluble in ethanol.

Experimental Protocols for Property Determination

The following sections detail standardized methodologies for measuring the key physical
properties of liquid compounds like 2-Methoxybenzyl alcohol. These protocols are
generalized and represent common laboratory practices.

1. Determination of Boiling Point (Thiele Tube Method)

The boiling point is a fundamental physical property indicating the temperature at which a
liquid's vapor pressure equals the surrounding atmospheric pressure.

o Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end),
heating mantle or Bunsen burner, and heat-transfer fluid (e.qg., paraffin oil).

e Procedure:
o A small amount of 2-Methoxybenzyl alcohol (a few mL) is placed into the small test tube.

o The capillary tube is placed inside the test tube with its open end downwards.
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o The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

o This assembly is placed in a Thiele tube containing paraffin oil, ensuring the heat-transfer
fluid is above the level of the sample but below the opening of the test tube.

o The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.

o As the temperature rises, air trapped in the capillary tube will bubble out. The heating is
continued until a steady stream of bubbles emerges.

o The heat is then removed. The temperature at which the liquid begins to be drawn into the
capillary tube is recorded as the boiling point.

2. Determination of Density (Pycnometer or Graduated Cylinder Method)
Density is the mass of a substance per unit volume.

o Apparatus: A pycnometer (for high precision) or a graduated cylinder, and an analytical
balance.

e Procedure (using a graduated cylinder):
o The mass of a clean, dry graduated cylinder is measured and recorded.

o A specific volume of 2-Methoxybenzyl alcohol (e.g., 10 mL) is carefully added to the
graduated cylinder. The volume is read from the bottom of the meniscus.

o The mass of the graduated cylinder containing the liquid is measured.

o The mass of the liquid is determined by subtracting the mass of the empty cylinder from
the mass of the filled cylinder.

o The density is calculated by dividing the mass of the liquid by its volume.

3. Determination of Refractive Index (Abbe Refractometer)
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The refractive index measures how light propagates through a substance and is a useful
indicator of purity.

o Apparatus: Abbe refractometer, a light source (typically a sodium lamp for the D-line), and a
constant temperature water bath.

e Procedure:

o

The refractometer is calibrated using a standard sample with a known refractive index
(e.g., distilled water).

o The prism surfaces of the refractometer are cleaned with a suitable solvent (e.g., ethanol
or acetone) and allowed to dry.

o Afew drops of 2-Methoxybenzyl alcohol are placed on the lower prism.

o The prisms are closed and locked.

o The light source is positioned to illuminate the prisms.

o While looking through the eyepiece, the coarse and fine adjustment knobs are turned until
the field of view is divided into a light and a dark section.

o The chromaticity adjustment is used to eliminate any color fringe at the borderline, making
the dividing line sharp.

o The borderline is centered on the crosshairs of the eyepiece.

o The refractive index is read from the instrument's scale. The temperature should be
recorded, as the refractive index is temperature-dependent.

4. Determination of Flash Point (Pensky-Martens Closed-Cup Method)

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in the air.

o Apparatus: Pensky-Martens closed-cup flash point tester.
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e Procedure:
o The sample cup is filled with 2-Methoxybenzyl alcohol to the marked level.
o The lid is placed on the cup, and the assembly is placed in the heating unit.
o Athermometer is inserted into the appropriate opening in the lid.
o The stirrer is started, and the sample is heated at a slow, constant rate.

o At regular temperature intervals, an ignition source (a small flame) is applied to the vapor
space of the cup through an opening in the lid.

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapors of the sample to ignite with a brief flash.

Logical Workflow: Synthesis of 2-Methoxybenzyl
Alcohol

2-Methoxybenzyl alcohol is a valuable building block in organic synthesis. A common method
for its preparation is the reduction of 2-methoxybenzaldehyde. The following diagram illustrates

this synthetic workflow.
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Reducing Agent:
e.g., Sodium Borohydride (NaBHa)
in a suitable solvent (e.g., Methanol)

Starting Material:
2-Methoxybenzaldehyde

Reduction Reaction

Aqueous Workup
(e.g., addition of water/acid)

Extraction with an
Organic Solvent
(e.g., Ethyl Acetate)

Method:
Distillation under reduced pressure
or Column Chromatography

Drying of the Organic Layer
(e.g., with anhydrous Na2SOa)

Purification

Final Product:
2-Methoxybenzyl Alcohol

Click to download full resolution via product page

Caption: Synthetic workflow for 2-Methoxybenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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